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For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-DADOO, also known as Biotinyl-3,6-dioxaoctanediamine, is a versatile, amine-reactive
biotinylating reagent.[1][2][3] Its structure incorporates a biotin moiety, essential for high-affinity
binding to streptavidin and avidin, and a hydrophilic polyethylene glycol (PEG) spacer arm
(PEO2).[2][4] This spacer arm enhances the water solubility of the molecule and the
biotinylated target, and its length helps to minimize steric hindrance when the biotinylated
molecule interacts with streptavidin. The terminal primary amine group allows for its
conjugation to various molecules and surfaces. This technical guide provides an in-depth
overview of Biotin-DADOQO, including its chemical and physical properties, key applications,
and representative experimental protocols.

Chemical and Physical Properties

Biotin-DADOO is a solid at room temperature with a melting point of 109-110°C.[5] It is
characterized by its high purity, typically 298%.[1][5] The key properties of Biotin-DADOO are
summarized in the table below for easy reference.
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Property Value Reference
CAS Number 138529-46-1 [1][2][6]
Molecular Formula C16H30N404S [1][4]
Molecular Weight 374.51 g/mol [1]

Purity >98% [1][5]
Physical Form Solid [5]

Melting Point 109-110 °C [5]

Boiling Point 689.4 £ 55.0 °C at 760 mmHg [5]

Storage Temperature

4°C

[1]5]

Long-term Storage (Stock

-20°C (1 year) or -80°C (2

[3]

Solution) years)
Biotinyl-3,6-
dioxaoctanediamine, EZ-Link
Synonyms [11[21[3]1[4]

Amine-PEO2-Biotin, Biotin-
PEG2-amine

Applications in Research and Drug Development

Biotin-DADOO serves as a crucial tool in a variety of life science research and drug

development applications. Its primary function is as a biotinylating reagent, enabling the

attachment of a biotin label to proteins, nucleic acids, and other molecules.[3]

Key Applications Include:

¢ Synthesis of Biotinylated Conjugates: Biotin-DADOO is used to synthesize biotin-estradiol

conjugates for the development of enzyme immunoassays to determine plasma estradiol

concentrations.[3] It can also be conjugated to other small molecules for various research

purposes.

o Protein and Cell Surface Labeling: The amine-reactive nature of other biotinylating reagents

with similar functionalities allows for the labeling of proteins and cell surface molecules that
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have exposed primary amines (e.g., lysine residues). This is a fundamental technique for
studying protein localization, trafficking, and interactions.

« Affinity Chromatography and Pull-Down Assays: Biotinylated molecules can be used as bait
to capture and purify interacting partners from complex biological samples. The high-affinity
interaction between biotin and immobilized streptavidin or avidin forms the basis of these
powerful purification techniques.

o Drug Target Identification: By biotinylating a drug candidate, researchers can perform affinity-
based pull-down experiments to identify its cellular binding partners, a critical step in
understanding a drug's mechanism of action.

Experimental Protocols

While specific protocols will vary depending on the application, the following provides a
generalized workflow for protein biotinylation and a subsequent pull-down assay, common uses
for amine-reactive biotinylating reagents like Biotin-DADOO.

General Protein Biotinylation Workflow

This workflow outlines the basic steps for labeling a purified protein with an amine-reactive
biotinylating reagent.

~
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Caption: General workflow for protein biotinylation.
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Pull-Down Assay to Identify Protein Interactions

This diagram illustrates a typical pull-down assay using a biotinylated "bait" protein to identify

its "prey" interaction partners.
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Caption: Workflow of a pull-down assay.
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Signaling Pathways and Logical Relationships

While Biotin-DADOO is a tool used to study various cellular processes, it does not inherently
participate in a specific signaling pathway. Instead, it is employed to elucidate these pathways.
For example, a biotinylated ligand can be used to identify its cell surface receptor, which is the
first step in a signaling cascade. The general logical relationship for using Biotin-DADOO in
such studies is depicted below.
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Caption: Using Biotin-DADOO to study signaling.

Conclusion

Biotin-DADOO (CAS 138529-46-1) is a valuable chemical tool for researchers, scientists, and
drug development professionals. Its well-defined chemical properties, including a hydrophilic
spacer arm and a reactive primary amine, make it suitable for a wide range of biotinylation
applications. From creating diagnostic reagents to identifying novel drug targets, the ability to
specifically and efficiently label molecules of interest with biotin is a cornerstone of modern
molecular and cellular biology research. The provided workflows offer a foundational
understanding of how this reagent can be implemented in the laboratory to achieve these

goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]
2. medchemexpress.com [medchemexpress.com]
3. apexbt.com [apexbt.com]
e 4. usherbrooke.ca [usherbrooke.ca]
5. desthiobiotin-16-utp.com [desthiobiotin-16-utp.com]
6. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Biotin-DADOO (CAS 138529-46-1): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667286#biotin-dadoo-cas-number-138529-46-1-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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